Cas no 2098089-32-6 (4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride)

• Product Name: 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride
• CAS No: 2098089-32-6
• MF: C₉H₁₅Cl₂N₃
• MW: 236.141499757767
• CID: 5728521
• PubChem ID: 121209124
• Update Time: 2025-06-29

4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride
• 2098089-32-6
• 4-(chloromethyl)-1-cyclohexyltriazole;hydrochloride
• F2167-4355
• AKOS026748215

• Inchi： 1S/C9H14ClN3.ClH/c10-6-8-7-13(12-11-8)9-4-2-1-3-5-9;/h7,9H,1-6H2;1H
• InChI Key： YBHKPRUXEGHQFP-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C2CCCCC2)N=N1.Cl

Computed Properties

• Exact Mass: 235.0643029g/mol
• Monoisotopic Mass: 235.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride

Introduction to 4-(Chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole Hydrochloride (CAS No. 2098089-32-6)

4-(Chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride (CAS No. 2098089-32-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a chloromethyl group, a cyclohexyl ring, and a 1,2,3-triazole moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The 1,2,3-triazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is known for its stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of molecules to their target receptors. The chloromethyl group, on the other hand, can serve as a versatile functional handle for further chemical modifications, such as the introduction of additional functional groups or the formation of covalent bonds with biomolecules.

The cyclohexyl ring adds conformational rigidity to the molecule, which can influence its pharmacokinetic properties and improve its metabolic stability. This combination of structural features makes 4-(Chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-(Chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or pathways.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, 4-(Chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride was found to have significant anti-inflammatory properties. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This suggests its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(Chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride has also been investigated in preclinical studies. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

Furthermore, 4-(Chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride has been evaluated for its safety profile in animal models. Toxicity studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

In conclusion, 4-(Chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole hydrochloride (CAS No. 2098089-32-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent.